Cas no 95932-39-1 (4-aminophenyl tert-butyl carbonate)

4-Aminophenyl tert-butyl carbonate is a protected aniline derivative widely used in organic synthesis and pharmaceutical applications. Its key advantage lies in the tert-butyl carbonate (Boc) group, which serves as a robust protecting group for the amine functionality, enabling selective reactions at other sites of the molecule. The Boc group is stable under a variety of conditions but can be readily removed under mild acidic conditions, offering excellent control in multi-step syntheses. This compound is particularly valuable in peptide chemistry and the preparation of intermediates for drug development, where precise amine protection and deprotection are critical. Its high purity and stability make it a reliable choice for research and industrial applications.

4-aminophenyl tert-butyl carbonate structure

95932-39-1 structure

Product Name:4-aminophenyl tert-butyl carbonate

CAS No:95932-39-1

MF:C₁₁H₁₅NO₃

MW:209.241703271866

CID:751626

Update Time:2025-05-20

4-aminophenyl tert-butyl carbonate Chemical and Physical Properties

Names and Identifiers

- Carbonic acid, 4-aminophenyl 1,1-dimethylethyl ester
- (4-aminophenyl) tert-butyl carbonate
- 4-Aminophenyl 1,1-dimethylethyl carbonate (ACI)
- p-[(tert-Butoxycarbonyl)oxy]aniline
- 4-aminophenyl tert-butyl carbonate
- Inchi： 1S/C11H15NO3/c1-11(2,3)15-10(13)14-9-6-4-8(12)5-7-9/h4-7H,12H2,1-3H3
- InChI Key： CDNPVHFIIFBSNH-UHFFFAOYSA-N
- SMILES： O=C(OC(C)(C)C)OC1C=CC(N)=CC=1

4-aminophenyl tert-butyl carbonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A621253-25mg	4-aminophenyl tert-butyl carbonate	95932-39-1		25mg	$ 50.00	2022-06-07
TRC	A621253-50mg	4-aminophenyl tert-butyl carbonate	95932-39-1		50mg	$ 70.00	2022-06-07
TRC	A621253-250mg	4-aminophenyl tert-butyl carbonate	95932-39-1		250mg	$ 275.00	2022-06-07
Enamine	EN300-70109-0.05g	4-aminophenyl tert-butyl carbonate	95932-39-1	95.0%	0.05g	$53.0	2025-02-20
Enamine	EN300-70109-0.1g	4-aminophenyl tert-butyl carbonate	95932-39-1	95.0%	0.1g	$83.0	2025-02-20
Enamine	EN300-70109-0.25g	4-aminophenyl tert-butyl carbonate	95932-39-1	95.0%	0.25g	$116.0	2025-02-20
Enamine	EN300-70109-0.5g	4-aminophenyl tert-butyl carbonate	95932-39-1	95.0%	0.5g	$218.0	2025-02-20
Enamine	EN300-70109-1.0g	4-aminophenyl tert-butyl carbonate	95932-39-1	95.0%	1.0g	$314.0	2025-02-20
Enamine	EN300-70109-2.5g	4-aminophenyl tert-butyl carbonate	95932-39-1	95.0%	2.5g	$614.0	2025-02-20
Enamine	EN300-70109-5.0g	4-aminophenyl tert-butyl carbonate	95932-39-1	95.0%	5.0g	$908.0	2025-02-20

4-aminophenyl tert-butyl carbonate Production Method

Production Method 1

24424-99-5

95932-39-1

95932-40-4

Reaction Conditions

1.1 Solvents: Benzene ; 8 h, reflux

Reference

: A novel tert-butoxycarbonylation reagent: 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI)

Saito, Yukako; Ouchi, Hidekazu; Takahata, Hiroki, Tetrahedron, 2006, 62(50), 11599-11607

Production Method 2

24424-99-5

95932-39-1

95932-40-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane , Water

Reference

: Phase transfer catalysis in the tert-butyloxycarbonylation of alcohols, phenols, enols, and thiols with di-tert-butyl dicarbonate

Houlihan, F.; Bouchard, F.; Frechet, J. M. J.; Willson, C. G., Canadian Journal of Chemistry, 1985, 63(1), 153-62

Production Method 3

404586-94-3

95932-39-1

Reaction Conditions

1.1 Solvents: Benzene ; reflux

Reference

: 2(1H)-Isoquinolinecarboxylic acid, 1-(1,1-dimethylethoxy)-1,1-dimethylethyl ester

Saito, Yukako; Takahata, Hiroki, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-2

Production Method 4

404586-94-3

95932-39-1

Reaction Conditions

1.1 Solvents: Benzene

Reference

: 1-tert-Butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline: A Novel and Chemoselective tert-Butoxycarbonylation Reagent

Ouchi, Hidekazu; Saito, Yukako; Yamamoto, Yutaka; Takahata, Hiroki, Organic Letters, 2002, 4(4), 585-587

Production Method 5

24424-99-5

95932-39-1

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 10 h, rt
1.2 Reagents: Water ; rt
1.3 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 1 d, rt

Reference

: Preparation of tricyclic compounds as PARP inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

404586-94-3

95932-39-1

Reaction Conditions

1.1 Solvents: Benzene ; reflux

Reference

: 2(1H)-Isoquinolinecarboxylic Acid, 1-(1,1-Dimethylethoxy)-1,1-dimethylethyl Ester

Saito, Yukako; Takahata, Hiroki, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 7

95932-39-1

Reaction Conditions

Reference

: Preparation of cephalosporin derivatives for use as antibacterial agents

, European Patent Organization, , ,

4-aminophenyl tert-butyl carbonate Raw materials

4-aminophenyl tert-butyl carbonate Preparation Products

4-aminophenyl tert-butyl carbonate Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Exciton manipulation in rippled transition metal dichalcogenides†

Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

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